Cas no 865544-32-7 (N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 865544-32-7
• MF: C₁₄H₁₁BrN₂OS₂
• MW: 367.283939599991
• CID: 6293292
• PubChem ID: 2104752
• Update Time: 2025-05-21

N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• N-(6-bromo-3-ethyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• N-[(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• 865544-32-7
• AKOS024608298
• (E)-N-(6-bromo-3-ethylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• F1381-0440

• Inchi： 1S/C14H11BrN2OS2/c1-2-17-10-6-5-9(15)8-12(10)20-14(17)16-13(18)11-4-3-7-19-11/h3-8H,2H2,1H3/b16-14-
• InChI Key： JTJYNPDGCKFGAH-PEZBUJJGSA-N
• SMILES： BrC1C=CC2=C(C=1)S/C(=N\C(C1=CC=CS1)=O)/N2CC

Computed Properties

• Exact Mass: 365.94962g/mol
• Monoisotopic Mass: 365.94962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Comprehensive Overview of N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865544-32-7)

N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865544-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzothiazole and thiophene moieties, exhibits promising properties for applications in drug discovery and optoelectronic materials. Its molecular structure, featuring a bromo substitution and an ethyl group, enhances its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide has surged due to their versatility in designing small-molecule inhibitors and fluorescent probes. Researchers are particularly interested in its role as a pharmacophore in targeting specific biological pathways, such as inflammation and cancer. The compound's CAS No. 865544-32-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its benzothiazole core is known for stabilizing π-electron systems, making it valuable in developing organic semiconductors. This aligns with the growing interest in sustainable electronics, a hot topic in materials science.

From a drug development perspective, the compound's bromo substituent offers a handle for further functionalization, enabling the creation of derivatives with enhanced bioactivity. Questions like "How does N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide interact with enzymes?" are commonly explored in literature, highlighting its mechanistic complexity. Such inquiries underscore the compound's potential in precision medicine.

Environmental and green chemistry applications of CAS No. 865544-32-7 are also under investigation. Its derivatives are being studied for their ability to act as catalysts in eco-friendly reactions, addressing the global push for renewable energy solutions. This dual utility in life sciences and clean technology positions the compound as a multidisciplinary asset.

In summary, N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 865544-32-7) represents a convergence of innovation in medicinal chemistry and advanced materials. Its structural features and adaptability make it a focal point for researchers tackling challenges in healthcare and sustainability, ensuring its continued prominence in scientific discourse.